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Cat. No.: B1229821

Get Quote

An in-depth technical guide on the thermal decomposition of tetrazene explosive is provided

for researchers, scientists, and drug development professionals. This document outlines the

core decomposition pathways, summarizes key quantitative data, details experimental

protocols from cited research, and provides a visual representation of the decomposition

process.

Introduction to Tetrazene
Tetrazene (1-(5-tetrazolyl)-3-guanyl tetrazene hydrate) is a primary explosive used to sensitize

priming compositions in detonators and ammunition.[1][2] Its effectiveness is linked to its

thermal instability and low ignition temperature.[1] Understanding the thermal decomposition

pathway of tetrazene is critical for predicting its stability, performance, and safety during

storage and handling. The decomposition is a complex, exothermic, and autocatalytic process

that proceeds through multiple stages.[1][2][3]

Thermal Decomposition Pathway
The thermal decomposition of tetrazene is a complex process that initiates at temperatures

around 90°C and becomes rapid near its ignition temperature of approximately 140°C.[2][3]

The overall pathway is characterized by an initial softening of the material, followed by a multi-
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stage exothermic reaction.[3] The process is autocatalytic, meaning a product of the

decomposition acts as a catalyst, accelerating the reaction over time.[1][3]

The primary solid decomposition product identified at lower temperatures (90°C) is 5-

aminotetrazole.[1][4] Spectroscopic evidence suggests this product forms from rearrangements

and fragmentation of both the tetrazole ring and the guanyl side chain, with a proposed guanyl

azide intermediate.[1][4] The initial, most energetic phase of the decomposition follows a

bimolecular rate law and involves the interaction between the reactant and a reactive

intermediate.[3] This is followed by a second, slower decomposition stage that may involve the

further breakdown of initial products.[3]

Below is a diagram illustrating the proposed thermal decomposition pathway of tetrazene.
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Caption: Proposed thermal decomposition pathway of tetrazene explosive.

Quantitative Decomposition Data
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The thermal decomposition of tetrazene has been characterized by various kinetic and

thermodynamic parameters obtained through thermal analysis techniques.

Parameter Value
Conditions /
Method

Reference

Ignition Temperature ~140 °C (413 K) DSC/TGA [3]

Exothermic

Decomposition Onset
128 °C

Differential Thermal

Analysis (DTA)
[5]

Detonation

Temperature
137 °C

Differential Thermal

Analysis (DTA)
[5]

Activation Energy (Ea) 185 kJ/mol
Isothermal DSC (385

K to 400 K)
[3]

Net Heat Output

(Stage 1)
398 ± 36 J/g DSC [3]

Mass Loss (Stage 1) ~14% TGA [3]

Pre-exponential

Factor (log₁₀ A)
24.42 s⁻¹ Isothermal DSC [3]

Rate Law (Stage 1)
Autocatalytic,

Bimolecular
Kinetic Analysis [3]

Experimental Protocols
The characterization of tetrazene's thermal decomposition relies on several key analytical

techniques.

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with the thermal transitions of tetrazene as a

function of temperature.

Objective: To determine the ignition temperature, heat of decomposition, and kinetic

parameters.[3]
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Methodology:

Non-isothermal DSC: Samples are heated at a constant rate in uncrimped aluminum pans

under a slow stream of oxygen-free nitrogen (flow rate typically 15-20 mL/min).[3] This

method helps identify the onset temperature of exothermic decomposition.[3][5]

Isothermal DSC: Samples are held at a constant temperature (e.g., between 387 K and

398 K) to study the reaction kinetics over time.[3] The extent of the reaction is determined

by integrating the heat flow curve. The data is then used to determine the activation

energy and pre-exponential factor by applying an Arrhenius rate dependency analysis.[3]

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time, providing

information on decomposition and volatilization.

Objective: To quantify the mass loss during decomposition stages.[3]

Methodology:

Isothermal TGA: A sample of tetrazene is held at a constant temperature (e.g., 399 K) in a

sample pan under a slow stream of inert gas like nitrogen.[3] The mass of the sample is

recorded over time. This technique revealed an initial mass loss of approximately 14%

during the first stage of decomposition.[3]

Spectroscopic Analysis (IR and UV)
Infrared (IR) and ultraviolet (UV) spectroscopy are employed to monitor the chemical changes

during decomposition by identifying the disappearance of the reactant and the formation of

products.

Objective: To identify solid decomposition products and monitor the reaction rate at lower

temperatures.[1]

Methodology:

A sample of tetrazene is heated in an oven at a constant temperature (e.g., 90°C).[1]
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At various time intervals, the sample is analyzed using IR and UV spectroscopy.[1]

The rate of formation of the major product, 5-aminotetrazole, is determined by creating a

calibration graph of UV absorbance against the concentration of a known standard.[1] This

method confirmed that at 90°C, tetrazene is almost completely converted to 5-

aminotetrazole after approximately six days.[1]

Hot-Stage Microscopy
This technique is used to visually observe the physical changes in a material as it is heated.

Objective: To observe the physical state of tetrazene prior to and during decomposition.[3]

Methodology: A small sample of tetrazene is placed on a microscope stage equipped with a

heating element. The sample is heated while being observed under magnification. This

method confirmed that tetrazene softens before it undergoes exothermic decomposition,

rather than melting at a distinct temperature.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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